Light metal hydrides and complex hydrides for hydrogen storage
Chemical Communications Pub Date: 2004-09-21 DOI: 10.1039/B406522K
Abstract
The availability of feasible methods for hydrogen storage is one of the key—maybe the key—requirements for the large scale application of
Recommended Literature
- [1] On the prebiotic potential of reduced oxidation state phosphorus: the H-phosphinate–pyruvate system†
- [2] A Ni-catalyzed asymmetric C(sp)–P cross-coupling reaction for the synthesis of P-stereogenic alkynylphosphines†
- [3] Fluorescence imaging of surface-versatile latent fingerprints at the second and third level using double ESIPT-based AIE fluorophore†
- [4] Unravelling the synergy effects of defect-rich 1T-MoS2/carbon nanotubes for the hydrogen evolution reaction by experimental and calculational studies†
- [5] Homogeneity and tolerance to heat of monolayer MoS2 on SiO2 and h-BN†
- [6] Hierarchical dual-nanonet of polymer nanofibers and supramolecular nanofibrils for air filtration with a high filtration efficiency, low air resistance and high moisture permeation†
- [7] Polymerization of 1-chloro-2-phenylacetylene derivatives by using a Brookhart-type catalyst†
- [8] White-light emitting surface-functionalized ZnSe quantum dots: europium complex-capped hybrid nanocrystal†
- [9] Front cover
- [10] Ultrafast non-adiabatic dynamics of excited diphenylmethyl bromide elucidated by quantum dynamics and semi-classical on-the-fly dynamics†
Journal Name：Chemical Communications
Research Products
-
CAS no.: 141807-57-0
-
CAS no.: 121080-96-4
